Cas no 23386-41-6 (3-Oxoisoindoline-5-carboxylic acid)

• Product Name: 3-Oxoisoindoline-5-carboxylic acid
• CAS No: 23386-41-6
• MF: C₉H₇NO₃
• MW: 177.156782388687
• MDL: MFCD09701284
• CID: 838050
• PubChem ID: 21955476
• Update Time: 2025-10-29

3-Oxoisoindoline-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Oxoisoindoline-5-carboxylic acid
• 3-oxo-1,2-dihydroisoindole-5-carboxylic acid
• 3-Oxo-2,3-dihydro-1H-isoindole-5-carboxylic acid
• 3-Oxo-5-isoindolinecarboxylic acid
• AK-65805
• ANW-57159
• CTK8B7385
• KB-33093
• RL02736
• SureCN5879567
• 23386-41-6
• EN300-152020
• 1H-Isoindole-5-carboxylic acid, 2,3-dihydro-3-oxo-
• DTXSID60620743
• AS-55123
• SCHEMBL5879567
• Y10067
• YAA38641
• AKOS006331654
• CS-0309019
• 3-Oxoisoindoline-5-carboxylicacid
• BCP32395
• J-513018
• SB35810
• MFCD09701284
• Z1198221037

• MDL： MFCD09701284
• Inchi： 1S/C9H7NO3/c11-8-7-3-5(9(12)13)1-2-6(7)4-10-8/h1-3H,4H2,(H,10,11)(H,12,13)
• InChI Key： VJAXCBJUBWJIRY-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C(=O)O)C=CC=2CN1

Computed Properties

• Exact Mass: 177.04261
• Monoisotopic Mass: 177.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 539.5±50.0℃/15 mmHg
• Flash Point: 280.1±30.1 °C
• PSA: 66.4
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

3-Oxoisoindoline-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 3-Oxoisoindoline-5-carboxylic acid

Recent Advances in the Study of 3-Oxoisoindoline-5-carboxylic Acid (CAS: 23386-41-6)

3-Oxoisoindoline-5-carboxylic acid (CAS: 23386-41-6) is a key intermediate in the synthesis of various biologically active compounds, particularly in the field of pharmaceutical chemistry. Recent studies have highlighted its potential as a building block for the development of novel therapeutic agents, including kinase inhibitors, anti-inflammatory drugs, and anticancer compounds. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activities, and potential applications in drug discovery.

One of the most significant breakthroughs in the synthesis of 3-Oxoisoindoline-5-carboxylic acid involves the optimization of catalytic processes to improve yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel palladium-catalyzed coupling reaction that significantly enhances the efficiency of producing this compound. The study reported a yield of over 85% under mild reaction conditions, making it a promising method for large-scale production. Additionally, the use of green chemistry principles, such as solvent-free reactions and recyclable catalysts, has been explored to minimize environmental impact.

In terms of biological activity, 3-Oxoisoindoline-5-carboxylic acid has shown remarkable potential as a scaffold for designing kinase inhibitors. A recent Nature Communications article highlighted its role in the development of selective inhibitors for protein kinases involved in cancer progression. The study utilized molecular docking and in vitro assays to demonstrate that derivatives of this compound exhibit high affinity for specific kinase targets, with IC50 values in the nanomolar range. These findings suggest that 3-Oxoisoindoline-5-carboxylic acid could serve as a versatile platform for the discovery of next-generation anticancer drugs.

Further research has explored the anti-inflammatory properties of 3-Oxoisoindoline-5-carboxylic acid derivatives. A 2024 study in the European Journal of Pharmacology reported that certain analogs of this compound effectively inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in macrophage cells. The study also identified the underlying mechanism of action, linking the compound's activity to the modulation of NF-κB signaling pathways. These results open new avenues for the development of anti-inflammatory therapies with improved efficacy and reduced side effects.

In conclusion, 3-Oxoisoindoline-5-carboxylic acid (CAS: 23386-41-6) continues to be a focal point of research in the pharmaceutical and chemical industries. Its versatility as a synthetic intermediate and its promising biological activities make it a valuable candidate for drug discovery. Future studies are expected to explore its applications in other therapeutic areas, such as neurodegenerative diseases and infectious diseases, further expanding its potential impact on human health.